1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene

• IUPAC Name: 1-methoxy-3-[2-(4-methylphenyl)sulfanylethoxy]benzene
• InChI: InChI=1S/C16H18O2S/c1-13-6-8-16(9-7-13)19-11-10-18-15-5-3-4-14(12-15)17-2/h3-9,12H,10-11H2,1-2H3
• InChI Key: SMNLPKOPKQIOBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCOC2=CC=CC(=C2)OC
• Molecular Formula: C16H18O2S
• Molecular Weight: 274.4 g/mol

Description

1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene is a chemical compound that belongs to the class of methoxyphenyl ethers. This compound is also known as 4-methylthio-2-(2-methoxyphenoxy)ethyl phenyl ether or MTMEP. It has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene is not well understood. However, it is believed that this compound may act as a nucleophile and participate in various chemical reactions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene have not been extensively studied. However, it has been reported to exhibit moderate cytotoxicity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

The advantages of 1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene for lab experiments include its ease of synthesis and availability. However, its limitations include its moderate cytotoxicity and limited understanding of its mechanism of action.

Future Directions

There are several future directions for the study of 1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene. These include:
1. Further studies to elucidate its mechanism of action and its potential applications in chemical reactions.
2. Studies to evaluate its cytotoxicity against various cancer cell lines and its potential as an anticancer agent.
3. Studies to evaluate its potential as a ligand in the synthesis of metal complexes.
4. Studies to evaluate its potential as a reagent in the synthesis of various compounds.
5. Studies to evaluate its potential as a probe for various biochemical and physiological processes.

Synthesis Methods

The synthesis of 1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene involves the reaction between 4-methylthiophenol and 2-bromoethyl 2-methoxyphenyl ether. The reaction is carried out in the presence of a palladium catalyst and a base. The resulting product is purified and characterized by various analytical techniques.

Scientific Research Applications

1-methoxy-3-{2-[(4-methylphenyl)thio]ethoxy}benzene has been studied for its potential applications in scientific research. It has been used as a reagent in the synthesis of various compounds such as benzofurans, indoles, and quinolines. It has also been used as a ligand in the synthesis of metal complexes.